The compatibility of elastomers used in engine fuel system with Fischer–Tropsch (FT) fuel is essential, but there is very limited research available on it. In this work, the compatibility between f...

Silicone rubber-based polymers are gradually replacing traditional insulators in outdoor applications due to their numerous advantages, in particular high hydrophobicity that is important for suppr...

Silica aerogel (SA) is used as an additive in composite production to improve their thermal–mechanical properties, owing to their excellent properties such as high porosity, low density, and low th...

A correlation between the steady shear viscosity and complex dynamic viscosity of carbon black (CB) filled rubbers was found by evaluating the Cox-Merz rule and an alternative approach originally p...

Polymer composites, in particular aramid-epoxy composites, are widely used in fields such as aerospace, transportation, electronics, etc. due to their excellent mechanical and dielectric properties...

In this study, seven gradient plasticizing time at 200°C were set to explore the effects on Bally Flex fatigue of soft poly(vinyl chloride) (PVC). The results showed that the rotational rheometer w...

Despite being one of the potential candidates for a suitable elastomeric additive to modify asphalt binders, there is a lack of research on using chloroprene rubber (CR). This study evaluates the s...

Sulfur-cured natural rubber (NR) commonly accompanies reversion, which severely impacts the properties as well as service life of NR products. Introducing anti-reversion agents is one of the most e...

Epoxy is one of the widely used polymeric resin systems in composite industries, which is a two-part resin system that requires the mixing of a hardening agent to trigger the polymerization process...

Currently reported adsorbents for wastewater purification generally have only limited adsorption capacity and low adsorption rate towards dye contaminants. In this work, KH570-modified magnetic hyd...